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Compound of Interest

Compound Name:
CYANIDIN 3-SOPHOROSIDE-5-

GLUCOSIDE

Cat. No.: B579358 Get Quote

Essential Safety and Handling Guide: CYANIDIN
3-SOPHOROSIDE-5-GLUCOSIDE
This guide provides comprehensive safety and logistical information for handling CYANIDIN 3-
SOPHOROSIDE-5-GLUCOSIDE in a laboratory setting. Adherence to these procedures is

crucial for ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
While available safety data for the related compound Cyanidin 3-O-glucoside (chloride)

suggests it is not classified as a hazardous substance, it is prudent to follow standard

laboratory safety practices and wear appropriate personal protective equipment to minimize

any potential risks.[1] The following PPE is recommended when handling CYANIDIN 3-
SOPHOROSIDE-5-GLUCOSIDE:
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection
Safety glasses with side

shields or safety goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be necessary

for tasks with a high risk of

splashing.[2][3]

Hand Protection Disposable nitrile gloves

Provides protection against

incidental contact. For

prolonged or direct contact,

consider double-gloving or

using more robust chemical-

resistant gloves.[2][3]

Body Protection Laboratory coat

A standard lab coat should be

worn and kept fully buttoned.

For handling larger quantities,

a chemical-resistant apron

may be advisable.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area.

An N95 respirator or

equivalent should be used if

handling large quantities of

powder, especially in poorly

ventilated areas or when dust

formation is likely.[2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and the safety of laboratory personnel.

Engineering Controls:

Ventilation: Handle CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE in a well-ventilated area.

For procedures that may generate dust or aerosols, a chemical fume hood is recommended.

[2]
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Safe Work Practices:

Preventing Dust Formation: As this compound is likely a powder, care should be taken to

avoid generating dust.

Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and

water after handling and before eating, drinking, or smoking.[2] Avoid contact with skin, eyes,

and clothing.

Storage:

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from moisture and direct sunlight.

Temperature: Room temperature storage is generally acceptable.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents.

Disposal Plan
The overriding principle of prudent laboratory practice is to formulate a disposal plan before

beginning any experimental work.[5] As CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE is not

classified as hazardous, disposal is generally straightforward. However, always adhere to local

and institutional regulations.

Waste Characterization:

Based on available data for similar compounds, this substance is considered non-hazardous

waste.

Disposal Route:

Solid Waste: Uncontaminated solid waste can typically be disposed of in the regular trash.[6]

However, it is best practice to place it in a designated container for non-hazardous chemical

waste.

Liquid Waste: Non-hazardous liquid waste may be permissible to be poured down the sink

drain with copious amounts of water, but institutional approval should be obtained first.[7][8]
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Empty Containers: Empty containers should be triple rinsed with a suitable solvent. The

rinsate should be collected and disposed of as non-hazardous liquid waste. The defaced,

empty container can then be disposed of in the regular trash.[9]

Regulatory Compliance:

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on non-hazardous waste disposal.[6][7]

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of

CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE.
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Workflow for Handling CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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